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Compound of Interest

Compound Name: Sodium peroxide

Cat. No.: B049792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of sodium
peroxide (Na₂O₂), integrating theoretical principles with experimental findings. The document

is intended to serve as a detailed resource, presenting quantitative data, experimental

methodologies, and visual representations of the underlying scientific concepts.

Core Magnetic Properties
Sodium peroxide is classified as a diamagnetic material. This property stems from its

electronic structure, in which all electrons are paired, resulting in no net magnetic moment. In

the presence of an external magnetic field, diamagnetic materials are weakly repelled. The total

number of electrons in sodium peroxide is 38, an even number which allows for complete

electron pairing.

Theoretical Basis: Molecular Orbital Theory
The diamagnetism of sodium peroxide is fundamentally explained by the molecular orbital

(MO) configuration of the peroxide ion (O₂²⁻). The peroxide ion has 18 electrons. When these

electrons fill the molecular orbitals, all orbitals, including the highest occupied molecular orbitals

(HOMOs), which are the degenerate π*2p orbitals, are completely filled with paired electrons.

With no unpaired electrons, the ion does not possess a permanent magnetic moment and is

therefore diamagnetic.
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The bond order of the peroxide ion can be calculated from its MO configuration as follows:

Bond Order = ½ [(Number of electrons in bonding MOs) - (Number of electrons in antibonding

MOs)] Bond Order = ½ [10 - 8] = 1

A bond order of 1 indicates a stable single bond between the two oxygen atoms in the peroxide

ion.
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Figure 1: Molecular Orbital Diagram of the Peroxide Ion (O₂²⁻)

Quantitative Magnetic Data
The magnetic property of a substance is quantified by its magnetic susceptibility. For

diamagnetic materials like sodium peroxide, the magnetic susceptibility is negative.

Magnetic Property Value Units

Molar Magnetic Susceptibility

(χ)
-28.10 x 10⁻⁶ cm³/mol

Specific Susceptibility -0.36 x 10⁻⁶ cm³/g

Table 1: Quantitative Magnetic Properties of Sodium Peroxide.
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The specific susceptibility values were determined experimentally for four different specimens

of sodium peroxide with varying percentages of the compound, with the remaining portion

being sodium monoxide (Na₂O). The data from these experiments are summarized below.

Specimen Percentage of Na₂O₂
Specific Susceptibility (χ)
at Infinite Field Strength

1 94.0% -0.358

2 80.5% -0.349

3 71.0% -0.343

4 64.9% -0.339

Table 2: Experimentally Determined Specific Susceptibility of Sodium Peroxide Specimens.

Experimental Protocols
The determination of the magnetic susceptibility of solid sodium peroxide has been historically

carried out using methods such as the Curie method. The general principle involves measuring

the force exerted on a sample when it is placed in a non-uniform magnetic field.

Measurement of Magnetic Susceptibility by the Curie
Method (as applied to Sodium Peroxide)
The Curie method is suitable for determining the specific susceptibility of solid samples. The

following protocol is a synthesis of the general method and specific details from historical

studies on sodium peroxide.

Objective: To determine the specific magnetic susceptibility of solid sodium peroxide.

Apparatus:

Curie balance (or a similar setup with a sensitive analytical balance and an electromagnet)

Sample tube (Gouy tube or similar)

Electromagnet with a power supply
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Gaussmeter (for field strength calibration)

Analytical balance

Standardized potassium permanganate solution

Boric acid

Procedure:

Sample Preparation and Purity Analysis:

A commercially available analytical reagent grade sodium peroxide powder is used.

The percentage purity of the sodium peroxide in the specimen is determined by titration

with a standardized potassium permanganate solution in the presence of boric acid. This

analysis is crucial as commercial samples may contain sodium monoxide as an impurity.

Specimens with varying percentages of sodium peroxide can be prepared by heating the

stock substance in a vacuum to partially decompose it into sodium monoxide.

Instrument Calibration:

The magnetic field strength of the electromagnet is calibrated as a function of the current

supplied. A Gaussmeter is used to measure the field strength at various currents.

The balance is calibrated using a standard substance with a known magnetic

susceptibility.

Measurement:

The empty sample tube is weighed with the magnetic field off and on to determine the

force on the tube itself.

The sample tube is filled with the sodium peroxide powder to a specific height, ensuring

uniform packing to avoid errors.

The filled tube is weighed with the magnetic field off.
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The electromagnet is turned on to a calibrated field strength, and the filled tube is weighed

again. For a diamagnetic substance like sodium peroxide, an apparent decrease in

weight will be observed due to repulsion from the magnetic field.

The difference in weight with and without the magnetic field is recorded.

Data Analysis:

The specific susceptibility (χ) is calculated from the change in weight, the mass of the

sample, the cross-sectional area of the sample tube, and the magnetic field strength.

Measurements are repeated for specimens with different known percentages of sodium
peroxide.

A graph of the measured specific susceptibility versus the inverse of the field strength is

plotted. By extrapolating to infinite field strength, the true specific susceptibility is

determined, which minimizes the effects of any ferromagnetic impurities.

By analyzing the data from samples with varying purity, the specific susceptibility of pure

sodium peroxide can be extrapolated.
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Sample Preparation & Purity Analysis Instrument Setup & Calibration
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Data Analysis
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Figure 2: Experimental Workflow for Magnetic Susceptibility Measurement
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Conclusion
Sodium peroxide is a diamagnetic substance with a molar magnetic susceptibility of -28.10 x

10⁻⁶ cm³/mol. This property is a direct consequence of its electronic structure, as explained by

molecular orbital theory, which shows all electrons in the peroxide ion (O₂²⁻) are paired.

Experimental determination of its magnetic susceptibility using methods like the Curie balance

confirms its diamagnetic nature. The protocols and data presented in this guide provide a

thorough technical foundation for understanding and investigating the magnetic properties of

sodium peroxide.

To cite this document: BenchChem. [An In-depth Technical Guide to the Magnetic Properties
of Sodium Peroxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049792#magnetic-properties-of-sodium-peroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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